Cas no 1228678-18-9 (5-Chloro-6-hydroxy-indan-1-one)

• Product Name: 5-Chloro-6-hydroxy-indan-1-one
• CAS No: 1228678-18-9
• MF: C₉H₇ClO₂
• MW: 182.60368180275
• CID: 4564002
• Update Time: 2025-06-15

5-Chloro-6-hydroxy-indan-1-one Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-hydroxy-indan-1-one
• 5-Chloro-6-Hydroxy-1-indanone

• Inchi： 1S/C9H7ClO2/c10-7-3-5-1-2-8(11)6(5)4-9(7)12/h3-4,12H,1-2H2
• InChI Key： CCCSPOWYKPZKTP-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(Cl)C(O)=C2)CC1

Additional information on 5-Chloro-6-hydroxy-indan-1-one

Research Brief on 5-Chloro-6-hydroxy-indan-1-one (CAS: 1228678-18-9): Recent Advances and Applications in Chemical Biology and Medicine

5-Chloro-6-hydroxy-indan-1-one (CAS: 1228678-18-9) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, as well as its direct applications in drug discovery and development. This research brief aims to summarize the latest findings regarding the synthesis, mechanism of action, and therapeutic potential of this compound, providing valuable insights for researchers and industry professionals.

Recent literature highlights the role of 5-Chloro-6-hydroxy-indan-1-one as a precursor in the synthesis of novel indane-based derivatives with potential anti-inflammatory and anticancer activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective COX-2 inhibitors, which could offer improved safety profiles compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The study employed a combination of computational modeling and in vitro assays to optimize the compound's structure-activity relationship (SAR), leading to derivatives with enhanced potency and selectivity.

In addition to its anti-inflammatory applications, 5-Chloro-6-hydroxy-indan-1-one has shown promise in oncology research. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound exhibited potent inhibitory effects against specific kinase targets involved in tumor proliferation and metastasis. The researchers utilized high-throughput screening and molecular docking techniques to identify the most promising candidates, which were subsequently evaluated in cell-based assays and xenograft models. These findings underscore the compound's potential as a scaffold for designing next-generation kinase inhibitors.

The synthetic pathways for 5-Chloro-6-hydroxy-indan-1-one have also been refined in recent years. A 2023 publication in Organic Process Research & Development described a scalable and cost-effective method for its production, employing green chemistry principles to minimize environmental impact. The optimized protocol achieved high yields (>85%) and purity (>98%), making it suitable for large-scale pharmaceutical manufacturing. This advancement addresses previous challenges associated with the compound's synthesis, such as low yields and the need for hazardous reagents.

Beyond its direct therapeutic applications, 5-Chloro-6-hydroxy-indan-1-one has been investigated as a tool compound in chemical biology. Its unique structural features enable selective modulation of protein-protein interactions (PPIs), as demonstrated in a 2024 study published in Nature Chemical Biology. The researchers utilized the compound to probe the dynamics of PPIs involved in neurodegenerative diseases, providing new insights into potential therapeutic targets. This work highlights the compound's dual utility as both a drug candidate and a research tool for understanding complex biological mechanisms.

In conclusion, 5-Chloro-6-hydroxy-indan-1-one (CAS: 1228678-18-9) represents a versatile and promising molecule in chemical biology and medicinal chemistry. Recent advances in its synthesis, mechanistic studies, and therapeutic applications have expanded its potential across multiple disease areas, including inflammation, cancer, and neurodegeneration. Future research should focus on further optimizing its pharmacokinetic properties and exploring its efficacy in clinical settings. The continued development of this compound and its derivatives may lead to novel therapeutic agents with improved efficacy and safety profiles.